Cas no 1807132-15-5 (4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid)

• Product Name: 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid
• CAS No: 1807132-15-5
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4805892
• Update Time: 2025-07-22

4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid

• Inchi： 1S/C8H7F3N2O2/c9-5-3(1-12)4(8(14)15)2-13-6(5)7(10)11/h2,7H,1,12H2,(H,14,15)
• InChI Key： MPXSXGDAEMQMRM-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C(=O)O)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -2.3
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid

Comprehensive Overview of 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid (CAS No. 1807132-15-5)

4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid (CAS No. 1807132-15-5) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, exhibits versatile applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates. Its molecular structure, combining fluorine atoms with a carboxylic acid moiety, enhances its binding affinity and metabolic stability, making it a valuable scaffold for modern medicinal chemistry.

The growing interest in fluorinated pyridines like 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid aligns with the broader trend of incorporating fluorine into drug candidates to improve pharmacokinetic properties. Researchers frequently search for "fluoropyridine derivatives in drug design" or "CAS 1807132-15-5 applications," reflecting the compound's relevance in addressing challenges such as drug resistance and bioavailability. Its potential role in targeting kinase inhibitors or GPCR modulators further underscores its importance in precision medicine.

From a synthetic perspective, CAS 1807132-15-5 serves as a key intermediate in multi-step organic transformations. Its carboxylic acid group allows for facile conjugation with amines or alcohols, enabling the construction of diverse molecular libraries. Recent publications highlight its utility in "click chemistry" and "late-stage functionalization," addressing the demand for modular synthetic approaches in high-throughput screening. The compound's stability under physiological conditions also makes it suitable for prodrug development, a hot topic in oncology and neurology research.

Environmental and regulatory considerations are increasingly shaping the discourse around fluorinated compounds. While 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid is not classified as hazardous, its biodegradation pathways and ecotoxicological profile remain active areas of investigation. Queries like "green chemistry fluoropyridines" or "sustainable synthesis of CAS 1807132-15-5" reflect the industry's shift toward eco-friendly methodologies. Advanced techniques such as flow chemistry and catalytic fluorination are being explored to optimize its production.

In analytical chemistry, the characterization of CAS 1807132-15-5 employs techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods verify the compound's purity and stereochemical configuration, critical for reproducibility in biological assays. The rise of "AI-assisted molecular property prediction" has further accelerated research on this molecule, with machine learning models predicting its logP, solubility, and target interactions.

Market trends indicate expanding applications of 4-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-5-carboxylic acid in bioconjugation and diagnostic probe development. Its compatibility with PEGylation and fluorescent labeling techniques addresses needs in theranostics and imaging. As patent filings increase, competition grows around "novel pyridine-based therapeutics," positioning this compound as a strategic asset in intellectual property portfolios.

Future research directions may explore the compound's role in RNA-targeting drugs or proteolysis-targeting chimeras (PROTACs), aligning with the industry's focus on next-generation modalities. Collaborative efforts between academia and biotech firms are essential to unlock the full potential of CAS 1807132-15-5, ensuring its responsible translation from bench to bedside.